Trigothysoid N
Trigothysoid N
Trigothysoid N is a natural product found in Trigonostemon and Trigonostemon reidioides with data available.
Brand Name:
Vulcanchem
CAS No.:
1501943-08-3
VCID:
VC0029626
InChI:
InChI=1S/C44H58O13/c1-22(2)18-32(47)52-29-14-10-11-15-31(46)53-34-23(3)19-30-41(34,50)38(48)40(21-45)36(54-40)33-37-43(51,39(6,49)20-26-16-17-28(29)24(26)4)35-25(5)42(30,33)57-44(55-35,56-37)27-12-8-7-9-13-27/h7-15,22-26,28-30,33-38,45,48-51H,16-21H2,1-6H3
SMILES:
CC1CC2C34C(C5C6(C(C3C7C(O7)(C(C2(C1OC(=O)C=CC=CC(C8CCC(C8C)CC6(C)O)OC(=O)CC(C)C)O)O)CO)OC(O5)(O4)C9=CC=CC=C9)O)C
Molecular Formula:
C44H58O13
Molecular Weight:
794.935
Trigothysoid N
CAS No.: 1501943-08-3
Cat. No.: VC0029626
Molecular Formula: C44H58O13
Molecular Weight: 794.935
* For research use only. Not for human or veterinary use.
Specification
| Description | Trigothysoid N is a natural product found in Trigonostemon and Trigonostemon reidioides with data available. |
|---|---|
| CAS No. | 1501943-08-3 |
| Molecular Formula | C44H58O13 |
| Molecular Weight | 794.935 |
| IUPAC Name | [6,7,24,25-tetrahydroxy-5-(hydroxymethyl)-10,24,31,33-tetramethyl-13-oxo-28-phenyl-4,12,27,29,32-pentaoxaoctacyclo[26.3.1.119,22.01,8.02,26.03,5.07,11.025,30]tritriaconta-14,16-dien-18-yl] 3-methylbutanoate |
| Standard InChI | InChI=1S/C44H58O13/c1-22(2)18-32(47)52-29-14-10-11-15-31(46)53-34-23(3)19-30-41(34,50)38(48)40(21-45)36(54-40)33-37-43(51,39(6,49)20-26-16-17-28(29)24(26)4)35-25(5)42(30,33)57-44(55-35,56-37)27-12-8-7-9-13-27/h7-15,22-26,28-30,33-38,45,48-51H,16-21H2,1-6H3 |
| Standard InChI Key | ZAVYYYQORHVVFN-UBPDJDGXSA-N |
| SMILES | CC1CC2C34C(C5C6(C(C3C7C(O7)(C(C2(C1OC(=O)C=CC=CC(C8CCC(C8C)CC6(C)O)OC(=O)CC(C)C)O)O)CO)OC(O5)(O4)C9=CC=CC=C9)O)C |
| Appearance | Powder |
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